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Compound of Interest

Compound Name: 1-Naphthalenemethanol

Cat. No.: B1198782

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Naphthalenemethanol, an aromatic alcohol, serves as a versatile building block in organic
synthesis and holds significance in the development of novel pharmaceutical compounds. A
thorough understanding of its physical properties is paramount for its effective utilization in
research and manufacturing. This technical guide provides an in-depth overview of the core
physical characteristics of 1-naphthalenemethanol, detailed experimental protocols for their
determination, and a representative quality control workflow.

Core Physical Properties

The physical properties of 1-naphthalenemethanol are crucial for its handling, formulation,
and application in various chemical processes. A summary of these properties is presented in
the tables below.

General and Physical Properties
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Property Value Source(s)
Molecular Formula C11H100
Molecular Weight 158.20 g/mol
Appearance White t.o off-white or yellowish
crystalline powder
Melting Point 61-63 °C
Boiling Point 301 °C at 715 mmHg
Density 1.1039 g/cm3
Solubility Profile
Solvent Solubility Source(s)
Water Insoluble
Methanol Soluble
Ethanol Soluble
Ether Soluble

Experimental Protocols

Accurate determination of physical properties is fundamental for the quality control and
characterization of 1-naphthalenemethanol. The following sections detail the standard
methodologies for measuring key physical parameters.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point device)
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e Capillary tubes (sealed at one end)
e Thermometer

e Mortar and pestle

Procedure:

» Sample Preparation: A small amount of 1-naphthalenemethanol is finely ground using a
mortar and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and
the tube is inverted and tapped gently to pack the solid into the sealed end. A sample height
of 2-3 mm is sufficient.

¢ Measurement:

o Thiele Tube Method: The capillary tube is attached to a thermometer, which is then
immersed in a heating oil bath within a Thiele tube. The apparatus is heated slowly and
evenly.

o Digital Apparatus: The capillary tube is inserted into the heating block of the digital melting
point apparatus.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire solid has melted (T2) are recorded. The melting point range
is reported as T1-T2. For pure 1-naphthalenemethanol, this range is typically narrow.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor. As 1-naphthalenemethanol is a
solid at room temperature, its boiling point is determined at a reduced pressure to prevent
decomposition at high temperatures.

Apparatus:

« Distillation apparatus with a vacuum source
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e Heating mantle
e Thermometer
e Manometer
Procedure:

e Apparatus Setup: A small quantity of 1-naphthalenemethanol is placed in a distillation flask.
The distillation apparatus is assembled with a condenser, a collection flask, and a connection
to a vacuum pump and manometer.

e Heating and Evacuation: The system is evacuated to the desired pressure (e.g., 715 mmHg).
The distillation flask is then gently heated.

o Observation: The temperature is recorded when the liquid begins to boil and a steady stream
of condensate is observed. This temperature is the boiling point at the recorded pressure.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus:

Test tubes

Vortex mixer

Graduated pipettes

Analytical balance

Procedure:

e Qualitative Assessment: A small, accurately weighed amount of 1-naphthalenemethanol
(e.g., 10 mg) is placed in a test tube.

e Aknown volume of the solvent (e.g., 1 mL of water, ethanol, etc.) is added.
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e The mixture is agitated vigorously using a vortex mixer for a set period.

o Observation: The solution is visually inspected for the presence of undissolved solid. If the
solid has completely dissolved, it is deemed soluble. If it remains, it is considered insoluble
or sparingly soluble.

e Quantitative Assessment (if required): For a more precise measurement, known amounts of
the solute are added to a fixed volume of the solvent until saturation is reached (i.e., no more
solute dissolves). The concentration of the dissolved solute can then be determined
analytically (e.g., by UV-Vis spectroscopy).

Quality Control Workflow for Pharmaceutical Raw
Material

The following diagram illustrates a representative quality control (QC) workflow for a solid
aromatic alcohol raw material, such as 1-naphthalenemethanol, intended for use in
pharmaceutical manufacturing. This process ensures the material meets the required
standards of identity, purity, and quality.

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 1-Naphthalenemethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198782#physical-properties-of-1-
naphthalenemethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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